molecular formula C14H16ClN3O B6217246 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride CAS No. 2751610-32-7

2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride

Cat. No. B6217246
CAS RN: 2751610-32-7
M. Wt: 277.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{9-Methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride (2-MNEH) is a novel compound that has been studied for its potential applications in various scientific research fields. It is a derivative of 2-aminomethyl-naphtho[1,2-d]imidazole, which is a heterocyclic aromatic compound. 2-MNEH has been found to have a wide range of biochemical and physiological effects, and is being used in laboratory experiments for its potential applications.

Scientific Research Applications

2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride has been studied for its potential applications in various scientific research fields. For example, it has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This makes it a potential therapeutic agent for the treatment of Alzheimer’s disease. 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride has also been studied for its potential applications in cancer research, as it has been found to be a potent inhibitor of the enzyme telomerase, which is involved in the regulation of cell proliferation.

Mechanism of Action

The mechanism of action of 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride is not yet fully understood. However, it is believed to act by inhibiting the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can have a therapeutic effect in the treatment of Alzheimer’s disease. Additionally, 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride has been found to inhibit the enzyme telomerase, which is involved in the regulation of cell proliferation. This inhibition can lead to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride has been found to have a wide range of biochemical and physiological effects. For example, it has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This can lead to an increase in the levels of acetylcholine in the brain, which can have a therapeutic effect in the treatment of Alzheimer’s disease. Additionally, 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride has been found to inhibit the enzyme telomerase, which is involved in the regulation of cell proliferation. This inhibition can lead to the inhibition of cancer cell growth.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride in laboratory experiments is its ability to inhibit the enzymes acetylcholinesterase and telomerase. This makes it a potential therapeutic agent for the treatment of Alzheimer’s disease and a potential inhibitor of cancer cell growth. However, there are also some limitations to using 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride in laboratory experiments. For example, it is not yet fully understood how 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride works, so further research is needed to fully understand its mechanism of action. Additionally, 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride is a relatively new compound, so its potential applications in scientific research may not yet have been fully explored.

Future Directions

There are a number of potential future directions for the research of 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride. For example, further research could be conducted to better understand the mechanism of action of 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride and to identify potential therapeutic applications. Additionally, further research could be conducted to explore the potential of 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride as an inhibitor of cancer cell growth. Additionally, further research could be conducted to explore the potential of 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride as a therapeutic agent for other diseases and conditions. Finally, research could be conducted to explore the potential of 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride as an additive in pharmaceuticals and other products.

Synthesis Methods

2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride can be synthesized using a variety of methods. One method involves the reaction of 9-methoxy-3H-naphtho[1,2-d]imidazole and ethan-1-amine in the presence of an acid catalyst. This reaction is typically carried out at temperatures ranging from 100-150°C. After the reaction is complete, the product is then treated with hydrochloric acid to form the hydrochloride salt of 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride' involves the reaction of 2-bromoethylamine hydrobromide with 9-methoxy-3H-naphtho[1,2-d]imidazole in the presence of a base to form the intermediate product, which is then treated with hydrochloric acid to obtain the final product as a hydrochloride salt.", "Starting Materials": ["2-bromoethylamine hydrobromide", "9-methoxy-3H-naphtho[1,2-d]imidazole", "base", "hydrochloric acid"], "Reaction": ["Step 1: 2-bromoethylamine hydrobromide is reacted with a base, such as sodium hydroxide, in an organic solvent, such as ethanol, to form the corresponding amine intermediate.", "Step 2: The amine intermediate is then reacted with 9-methoxy-3H-naphtho[1,2-d]imidazole in the presence of a base, such as potassium carbonate, in an organic solvent, such as dimethylformamide, to form the desired intermediate product.", "Step 3: The intermediate product is then treated with hydrochloric acid to obtain the final product as a hydrochloride salt.", "The overall reaction can be represented as: 2-bromoethylamine hydrobromide + 9-methoxy-3H-naphtho[1,2-d]imidazole + base + HCl → 2-{9-methoxy-3H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine hydrochloride + salt + water."] }

CAS RN

2751610-32-7

Molecular Formula

C14H16ClN3O

Molecular Weight

277.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.